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Compound of Interest

Compound Name: 1-Bromoundecane-d3
Cat. No.: B15554811
Get Quote
. J

An In-depth Technical Guide on the Physical Characteristics of 1-Bromoundecane-d3

This technical guide provides a comprehensive overview of the physical characteristics of 1-
Bromoundecane-d3, tailored for researchers, scientists, and professionals in drug
development. Due to the limited availability of experimental data for the deuterated species,
this guide presents data for the non-deuterated analog, 1-Bromoundecane, which serves as a
close proxy. The guide details the physical properties in a structured format, outlines relevant
experimental protocols, and includes a schematic for its synthesis.

Data Presentation: Physical Properties

The physical properties of 1-Bromoundecane-d3 are expected to be nearly identical to those
of its non-deuterated counterpart, with a minor difference in molecular weight due to the three
deuterium atoms. The following table summarizes the key physical characteristics of 1-
Bromoundecane.
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Property Value

Molecular Formula C11H20DsBr

Molecular Weight 238.22 g/mol

Appearance Colorless to yellowish liquid[1][2]
Melting Point -9 °C[3][4][5][6]

Boiling Point 137-138 °C at 18 mmHg[3][5][6]
Density 1.054 g/mL at 25 °C[3][5][6]
Refractive Index (n20/D) 1.457[3][6]

Vapor Density 8.2 (vs ain)[3][6]

Flash Point 113 °C (235.4 °F) - closed cupl[3]

. Insoluble in water; soluble in organic solvents
Solubility )
like ethers and alcohols[1].

Experimental Protocols

Detailed methodologies for the determination of key physical properties and a plausible
synthetic route are outlined below.

Determination of Physical Properties

Standard analytical techniques are employed to determine the physical characteristics of liquid
alkyl halides like 1-Bromoundecane-d3.

e Melting Point: The melting point is determined using a capillary melting point apparatus. A
small sample is sealed in a capillary tube and heated slowly. The temperature range from the
appearance of the first liquid drop to complete liquefaction is recorded.

» Boiling Point: The boiling point is measured at a specific pressure, often under vacuum for
high-boiling-point compounds to prevent decomposition. The substance is heated in a
distillation apparatus, and the temperature at which the vapor pressure equals the applied
pressure is recorded as the boiling point.
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» Density: The density is typically measured using a pycnometer or a digital density meter at a
specified temperature (e.g., 25 °C). This involves determining the mass of a known volume
of the liquid.

» Refractive Index: A refractometer, such as an Abbe refractometer, is used to measure the
refractive index. A drop of the liquid is placed on the prism, and the instrument measures the
extent to which light is bent as it passes through the sample, typically at 20°C using the
sodium D-line (589 nm).

Synthesis of 1-Bromoundecane-d3

A common method for preparing deuterated alkyl halides is through dehalogenative
deuteration, using a suitable deuterium source. A plausible workflow for the synthesis of 1-
Bromoundecane-d3 is described below and illustrated in the subsequent diagram.

Starting Material: The synthesis would likely start from a suitable precursor, such as 1,1,1-
trideuterio-undecanol or undecanoyl chloride.

o Bromination: The hydroxyl group of 1,1,1-trideuterio-undecanol can be converted to a
bromide using a standard brominating agent like phosphorus tribromide (PBr3) or
hydrobromic acid (HBr). Alternatively, reduction of undecanoyl chloride followed by
bromination could be employed.

 Purification: The crude 1-Bromoundecane-d3 is then purified, typically by fractional
distillation under reduced pressure, to remove any unreacted starting materials and
byproducts.

o Characterization: The final product's identity and purity are confirmed using analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy to verify the position
and extent of deuteration, and Gas Chromatography-Mass Spectrometry (GC-MS) to confirm
its molecular weight and purity[7].

Mandatory Visualization

The following diagram illustrates a potential synthetic pathway for 1-Bromoundecane-d3.
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Caption: A possible synthetic route to a deuterated 1-Bromoundecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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